Cas no 445303-73-1 (1H-Imidazole-2-methanol, 4-bromo-1-methyl-)

4-Bromo-1-methyl-1H-imidazole-2-methanol is a brominated imidazole derivative with a hydroxymethyl functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent enhances reactivity for further functionalization, while the hydroxymethyl group offers a handle for derivatization or conjugation. Its stable imidazole core ensures compatibility with a range of reaction conditions. The methyl group at the 1-position improves steric and electronic properties, making it useful in heterocyclic chemistry and medicinal chemistry research. This compound is typically handled under inert conditions due to its sensitivity.

1H-Imidazole-2-methanol, 4-bromo-1-methyl- structure

445303-73-1 structure

Product Name:1H-Imidazole-2-methanol, 4-bromo-1-methyl-

CAS No:445303-73-1

MF:C₅H₇BrN₂O

MW:191.025880098343

CID:4823755

PubChem ID:117187454

Update Time:2026-02-27

1H-Imidazole-2-methanol, 4-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

- (4-Bromo-1-methyl-1H-imidazol-2-yl)methanol
- 1H-Imidazole-2-methanol, 4-bromo-1-methyl-
- BrC=1N=C(N(C1)C)CO
- Inchi： 1S/C5H7BrN2O/c1-8-2-4(6)7-5(8)3-9/h2,9H,3H2,1H3
- InChI Key： BNRPQHIWAUHACI-UHFFFAOYSA-N
- SMILES： BrC1=CN(C)C(CO)=N1

Computed Properties

Exact Mass: 189.97418g/mol
Monoisotopic Mass: 189.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 38

1H-Imidazole-2-methanol, 4-bromo-1-methyl- Pricemore >>

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Alichem	A069005334-1g	(4-Bromo-1-methyl-1H-imidazol-2-yl)methanol	445303-73-1	95%	1g	$825.00	2023-09-01
eNovation Chemicals LLC	Y1327173-5g	(4-Bromo-1-methyl-1H-imidazol-2-yl)methanol	445303-73-1	95%	5g	$1685	2024-07-28
eNovation Chemicals LLC	Y1327173-10g	(4-Bromo-1-methyl-1H-imidazol-2-yl)methanol	445303-73-1	95%	10g	$2485	2024-07-28
Aaron	AR01OX0S-50mg	1H-Imidazole-2-methanol, 4-bromo-1-methyl-	445303-73-1	95%	50mg	$300.00	2025-02-17
Aaron	AR01OX0S-100mg	1H-Imidazole-2-methanol, 4-bromo-1-methyl-	445303-73-1	95%	100mg	$435.00	2025-02-17
Aaron	AR01OX0S-250mg	1H-Imidazole-2-methanol, 4-bromo-1-methyl-	445303-73-1	95%	250mg	$610.00	2025-02-17
Aaron	AR01OX0S-500mg	1H-Imidazole-2-methanol, 4-bromo-1-methyl-	445303-73-1	95%	500mg	$944.00	2025-02-17
Aaron	AR01OX0S-1g	1H-Imidazole-2-methanol, 4-bromo-1-methyl-	445303-73-1	95%	1g	$1204.00	2025-02-17
Aaron	AR01OX0S-2.5g	1H-Imidazole-2-methanol, 4-bromo-1-methyl-	445303-73-1	95%	2.5g	$2335.00	2025-02-17
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